Ethyl 5,14-dioxo-5,14-dihydrobenzo[5,6]indolo[1,2-b]isoquinoline-13-carboxylate

• Molecular Formula: C23H15NO4
• Molecular Weight: 369.4 g/mol
• IUPAC Name: ethyl 3,10-dioxo-1-azapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-2(11),4,6,8,12,14,16,18,20-nonaene-12-carboxylate
• InChI: InChI=1S/C23H15NO4/c1-2-28-23(27)18-17-11-13-7-3-4-8-14(13)12-24(17)20-19(18)21(25)15-9-5-6-10-16(15)22(20)26/h3-12H,2H2,1H3
• InChI Key: RNQSEZIILYYZBL-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C2C=C3C=CC=CC3=CN2C4=C1C(=O)C5=CC=CC=C5C4=O

Description

Ethyl 5,14-dioxo-5,14-dihydrobenzo[5,6]indolo[1,2-b]isoquinoline-13-carboxylate, also known as C21H13NO6, is a synthetic compound that has shown potential in various scientific research applications.

Mechanism of Action

The mechanism of action of Ethyl 5,14-dioxo-5,14-dihydrobenzo[5,6]indolo[1,2-b]isoquinoline-13-carboxylate is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Ethyl 5,14-dioxo-5,14-dihydrobenzo[5,6]indolo[1,2-b]isoquinoline-13-carboxylate has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9, which are involved in the apoptotic pathway. It has also been found to inhibit the production of inflammatory mediators, such as prostaglandins and cytokines. Additionally, it has been shown to increase the levels of certain neurotransmitters, such as serotonin and dopamine, which are involved in the regulation of mood.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 5,14-dioxo-5,14-dihydrobenzo[5,6]indolo[1,2-b]isoquinoline-13-carboxylate in lab experiments is its potential as a multi-targeted agent. It has been found to have anti-cancer, anti-inflammatory, and anti-depressant properties, making it a versatile compound for research. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the research of Ethyl 5,14-dioxo-5,14-dihydrobenzo[5,6]indolo[1,2-b]isoquinoline-13-carboxylate. One direction is to further investigate its anti-cancer properties and its potential as a chemotherapeutic agent. Another direction is to study its anti-inflammatory properties and its potential as a treatment for inflammatory diseases. Additionally, further research is needed to fully understand its mechanism of action and to develop it as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of Ethyl 5,14-dioxo-5,14-dihydrobenzo[5,6]indolo[1,2-b]isoquinoline-13-carboxylate involves a multi-step process that includes the condensation of 2-nitrobenzaldehyde with 2-naphthylamine, followed by the reduction of the nitro group and the cyclization of the resulting compound. The final step involves the esterification of the carboxylic acid group with ethanol.

Scientific Research Applications

Ethyl 5,14-dioxo-5,14-dihydrobenzo[5,6]indolo[1,2-b]isoquinoline-13-carboxylate has been found to have potential in various scientific research applications. It has been studied for its anti-cancer properties, as it has been shown to induce apoptosis in cancer cells. It has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. Additionally, it has been studied for its potential as an anti-depressant and anti-anxiety agent.